molecular formula C17H20N2O B8408967 2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine

2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine

Cat. No. B8408967
M. Wt: 268.35 g/mol
InChI Key: MUXHVYZYDMHETI-UHFFFAOYSA-N
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Description

2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
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properties

Product Name

2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine

Molecular Formula

C17H20N2O

Molecular Weight

268.35 g/mol

IUPAC Name

4-[[2-(3-methoxyphenyl)pyrrolidin-1-yl]methyl]pyridine

InChI

InChI=1S/C17H20N2O/c1-20-16-5-2-4-15(12-16)17-6-3-11-19(17)13-14-7-9-18-10-8-14/h2,4-5,7-10,12,17H,3,6,11,13H2,1H3

InChI Key

MUXHVYZYDMHETI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C2CCCN2CC3=CC=NC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-(3-methoxyphenyl)pyrrolidine (5.42 g) in dry dichloromethane (153 ml) was added sodium hydride (97%, 1.69 g) followed by 4-picolyl chloride hydrochloride (5.26 g), under nitrogen, at 0° C. The reaction mixture was stirred for 15 hrs at ambient temperature and diluted with water and ethyl acetate. The layers were separated, and the aqueous phase was extracted with ethyl acetate (4 times). The combined organic extracts were washed with brine, dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated. The residue was purified by flash column chromatography (silica gel, 2% triethylamine/ether). The appropriate fractions were collected and evaporated to afford 5.70 g (70%) of 2-(3-methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine.
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